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Compound of Interest

5-Chloro-2-(2,5-
Compound Name:

dimethylphenoxy)aniline
CAS No.: 893751-04-7
Cat. No.: B3164897

Get Quote

\ J

Chemical Identification & Waste Classification

Before initiating any disposal workflow, the compound must be correctly identified and
classified to ensure compliance with federal (EPA/RCRA) and local regulations.
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Property Details

Chemical Name 5-Chloro-2-(2,5-dimethylphenoxy)aniline
Molecular Formula C14H14CINO

Molecular Weight ~247.72 g/mol

Physical State Solid (Crystalline powder)

Chemical Class Halogenated Aromatic Amine / Diaryl Ether
Waste Stream Halogenated Organic (Toxic)

Not explicitly listed (P/U list), but characteristic

of Toxic (D003) if reactivity thresholds are met,
RCRA Status

or generally managed as Hazardous Waste due

to halogen/amine content.

Core Hazard Profile (Inferred from Structure):

» Acute Toxicity: High probability of toxicity via inhalation, ingestion, and skin contact
(characteristic of aniline derivatives).

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects (characteristic of
chlorinated aromatics).[1][2][3]

e Irritant: Likely causes serious eye damage and skin irritation.[1][2]

Safety & Personal Protective Equipment (PPE)

Principle: Treat all waste handling with the same rigor as synthesis. The primary risk during
disposal is exposure to dust or concentrated solutions.

o Respiratory Protection: Use a NIOSH-approved N95 particulate respirator at minimum; a
half-face respirator with organic vapor/acid gas cartridges (OV/AG/P100) is recommended if
handling large quantities.

o Skin Protection: Double-glove protocol.
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o Inner Layer: Nitrile (4 mil).

o Quter Layer: Nitrile (8 mil) or Laminate (Silver Shield) for prolonged handling.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if pouring
liquids.

» Body Protection: Chemical-resistant lab coat or Tyvek suit.

Disposal Workflow: Cradle-to-Grave

This workflow ensures the compound is tracked from the bench to final destruction, preventing
environmental release.

Step 1. Segregation & Collection

o Do NOT mix with oxidizers (e.g., nitric acid, permanganates) or strong acids.
o Container: Use a dedicated High-Density Polyethylene (HDPE) or glass container.

e Labeling: clearly mark the container with the full chemical name and the hazard warning
"TOXIC / HALOGENATED".

Step 2: Solubilization (Optional for Trace Residues)

If cleaning glassware or equipment:
¢ Rinse with a compatible organic solvent (e.g., Acetone, Dichloromethane).
o Collect all rinsates into the Halogenated Solvent Waste carboy.

o Never pour rinsates down the drain.

Step 3: Final Disposal Path

The only acceptable destruction method for halogenated aromatic amines is High-Temperature
Incineration.

e Mechanism: Thermal oxidation at >1000°C breaks the C-Cl and C-N bonds.
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e Scrubbing: The facility must be equipped with acid gas scrubbers to capture the resulting
Hydrogen Chloride (HCI) and Nitrogen Oxides (NOX).

DOT Diagram: Waste Management Lifecycle

Segregation Container Selection Labeling Satellite Accumulation Area - High-Temp Incineration
(Separate from Oxidizers) (HDPE/Glass + Secondary Containment) *Hazardous Waste: Halogenated Toxic' (Max 1 Year) (with HCI Scrubbing;

Click to download full resolution via product page

Figure 1: The "Cradle-to-Grave" lifecycle for halogenated aromatic amine waste, ensuring zero
environmental release.

Emergency Spill Response

Immediate Action Required:

o Evacuate: Clear the immediate area of non-essential personnel.
* Isolate: Mark the spill zone.

e Protect: Don full PPE (Respirator, Goggles, Double Gloves).
Cleanup Protocol:

o Solid Spill: Do not dry sweep (generates toxic dust). Cover with a damp paper towel or use a
HEPA-filtered vacuum dedicated to hazardous chemicals.

e Liquid Spill: Absorb with an inert material (Vermiculite, Sand, or Commercial Spill Pads). Do
not use combustible materials like sawdust.

o Decontamination: Wipe the surface with a soap/water solution, followed by an acetone wipe.
Collect all wipes into the hazardous waste container.

Regulatory Compliance & Documentation

Compliance is non-negotiable. Ensure your lab adheres to the following:
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* RCRA (Resource Conservation and Recovery Act): While not a specific "P" or "U" listed
waste, it falls under Process Waste rules. It must be characterized as Hazardous Waste due
to toxicity.[4]

o EPA Waste Code: Assign D003 (Reactivity) if applicable, or more commonly, classify under
general Halogenated Organic Waste codes used by your waste contractor (e.g., generic
codes for toxic organics).

o Satellite Accumulation: Store waste at or near the point of generation.[5] The container must
remain closed unless adding waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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